Cas no 1804419-25-7 (2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1804419-25-7
• MF: C₁₀H₄F₅N₃
• MW: 261.15087890625
• CID: 4880092
• Update Time: 2025-05-26

2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C10H4F5N3/c11-9(12)6-3-5(1-2-16)8(10(13,14)15)7(4-17)18-6/h3,9H,1H2
• InChI Key： MRJDKIXPCVBCQL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(F)F)C=C1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 2.1
• Topological Polar Surface Area: 60.5

Additional information on 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile

Research Brief on 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS: 1804419-25-7)

In recent years, the compound 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS: 1804419-25-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable scaffold for drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile to explore its biological activities. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of novel kinase inhibitors. The study demonstrated that the compound's cyano and acetonitrile functional groups facilitate interactions with target proteins, leading to improved binding affinity and selectivity. Additionally, its fluorinated moieties contribute to enhanced lipophilicity, which is critical for crossing cell membranes.

In agrochemical research, this compound has been investigated for its herbicidal properties. A study published in Pest Management Science (2024) reported that derivatives of 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile exhibit potent inhibitory effects on weed growth by targeting specific enzymes in the plant's biosynthetic pathways. The trifluoromethyl group, in particular, was found to play a crucial role in the compound's mode of action, suggesting its potential as a lead structure for next-generation herbicides.

Further advancements in computational chemistry have enabled researchers to model the compound's interactions with biological targets more accurately. Molecular docking simulations and density functional theory (DFT) calculations have provided insights into its electronic properties and reactivity, aiding in the design of more effective derivatives. These computational approaches, combined with experimental validation, are expected to accelerate the development of applications for 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile in both pharmaceuticals and agrochemicals.

Despite its promising attributes, challenges remain in scaling up the synthesis of this compound and optimizing its pharmacokinetic properties. Current research efforts are directed toward improving yield and purity while minimizing environmental impact. Collaborative initiatives between academia and industry are essential to address these challenges and unlock the full potential of this versatile molecule.

In conclusion, 2-Cyano-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetonitrile represents a compelling area of research with broad implications for drug discovery and crop protection. Its unique chemical structure and functional groups offer numerous opportunities for innovation, making it a focal point for future studies in chemical biology and pharmaceutical sciences.